N-{2-[(2-hydroxyethyl)amino]-2-oxoethyl}-4-methoxybenzenecarboxamide

• IUPAC Name: N-[2-(2-hydroxyethylamino)-2-oxoethyl]-4-methoxybenzamide
• InChI: InChI=1S/C12H16N2O4/c1-18-10-4-2-9(3-5-10)12(17)14-8-11(16)13-6-7-15/h2-5,15H,6-8H2,1H3,(H,13,16)(H,14,17)
• InChI Key: BAPHZJBZBMQNNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(=O)NCCO
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

The compound is an amide derivative, which suggests it could have applications in a variety of fields, including medicine and materials science. Amides are a type of functional group that consist of a carbonyl group (a carbon atom double-bonded to an oxygen atom) linked to a nitrogen atom. They are commonly found in many biological and synthetic materials.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of amides, including the planar amide group. The presence of the methoxy group and the 2-hydroxyethylamino group could introduce additional complexity to the structure.

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions. They can be hydrolyzed to form amines and carboxylic acids. They can also react with Grignard reagents to form ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could make it soluble in polar solvents.

Scientific Research Applications

Antibacterial Activity and Copolymers:

• Researchers have synthesized random copolymers of 2-hydroxy ethyl methacrylate (HEMA) and diethyl amino ethyl methacrylate (DEAEM) using photoinitiation. These copolymers exhibit good antibacterial activity against tested bacteria, including MRSA, S. aureus, and K. pneumonia. .

Hydrogels with Copper Nanoparticles:

• Poly(2-hydroxyethyl methacrylate) hydrogels doped with copper nanoparticles (Cu-PHEMA) have been prepared. These hydrogels show promise for various applications, including wound healing, drug delivery, and tissue engineering. .

Reverse Cationic Flotation Separation:

• A novel hydroxyl-containing quaternary ammonium surfactant, N-(2-Hydroxyethyl)-N,N-dimethyl-3-[(1-oxododecyl)amino]-1-propanaminium (LPDC), has been synthesized. LPDC acts as a collector in the reverse cationic flotation separation of apatite from quartz. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors to exert its effects.

Safety and Hazards

The safety and hazards of this compound would depend on factors such as its reactivity and toxicity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its reactivity, and developing methods for its synthesis.